Cas no 579511-26-5 (Benzenamine, 5-fluoro-2-nitro-3-phenoxy-)

Benzenamine, 5-fluoro-2-nitro-3-phenoxy- structure
579511-26-5 structure
Product Name:Benzenamine, 5-fluoro-2-nitro-3-phenoxy-
CAS No:579511-26-5
MF:C12H9FN2O3
MW:248.209866285324
CID:1607758
Update Time:2024-09-13

Benzenamine, 5-fluoro-2-nitro-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 5-fluoro-2-nitro-3-phenoxy-
    • Inchi: 1S/C12H9FN2O3/c13-8-6-10(14)12(15(16)17)11(7-8)18-9-4-2-1-3-5-9/h1-7H,14H2
    • InChI Key: LHXXXYFYOXJZAS-UHFFFAOYSA-N
    • SMILES: C1(N)=CC(F)=CC(OC2=CC=CC=C2)=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 248.05977

Experimental Properties

  • Density: 1.391±0.06 g/cm3(Predicted)
  • Boiling Point: 373.6±42.0 °C(Predicted)
  • PSA: 78.39
  • pka: -2.08±0.25(Predicted)
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